1,2-Cyclohexanedione 1-({4-nitrophenyl}hydrazone)

• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol
• IUPAC Name: (2E)-2-[(4-nitrophenyl)hydrazinylidene]cyclohexan-1-one
• InChI: InChI=1S/C12H13N3O3/c16-12-4-2-1-3-11(12)14-13-9-5-7-10(8-6-9)15(17)18/h5-8,13H,1-4H2/b14-11+
• InChI Key: LTGSLBNCOXOGEC-SDNWHVSQSA-N
• Isomeric SMILES: C1CCC(=O)/C(=N/NC2=CC=C(C=C2)[N+](=O)[O-])/C1
• SMILES: C1CCC(=O)C(=NNC2=CC=C(C=C2)[N+](=O)[O-])C1

Description

1,2-Cyclohexanedione 1-({4-nitrophenyl}hydrazone) is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a derivative of cyclohexanedione and is commonly referred to as CHDH. CHDH has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of CHDH is not fully understood. However, it is known that CHDH can form coordination complexes with metal ions, which may play a role in its biological activity. CHDH has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a therapeutic agent.
Biochemical and Physiological Effects:
CHDH has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as induce apoptosis (programmed cell death) in cancer cells. CHDH has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using CHDH in lab experiments is its well-established synthesis method. CHDH is also stable under a wide range of conditions, making it easy to handle and store. However, one limitation of using CHDH is its potential toxicity. Care should be taken when handling CHDH, and appropriate safety measures should be taken.

Future Directions

There are several future directions for research involving CHDH. One area of research is the development of new drugs based on CHDH. Another area of research is the investigation of the mechanism of action of CHDH, which may provide insights into its biological activity. Additionally, the use of CHDH in the detection of metal ions and protein-ligand interactions may have applications in the development of new diagnostic tools.

Synthesis Methods

The synthesis of CHDH involves the reaction of 1,2-cyclohexanedione with 4-nitrophenylhydrazine in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high purity product. The synthesis of CHDH has been well-established and is widely used in research laboratories.

Scientific Research Applications

CHDH has been used in various fields of scientific research. It has been used as a ligand in metal coordination chemistry, as a probe for protein-ligand interactions, and as a reagent for the detection of metal ions. CHDH has also been used in the development of new drugs for the treatment of cancer and other diseases.